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Introduction
Dibenzanthrone, more systematically known as violanthrone, is a large, planar polycyclic

aromatic hydrocarbon and a prominent member of the vat dye family.[1] Its rigid, conjugated

structure is responsible for its intense color and high stability, making it a compound of

significant interest in materials science and as a precursor for other functional dyes.[1][2] This

guide provides a comprehensive overview of its chemical identity, synthesis, key properties,

and relevant experimental protocols.

Part 1: Core Chemical Identification
Precise identification of a chemical entity is fundamental for research and regulatory purposes.

Dibenzanthrone is registered under CAS number 116-71-2.[1][2][3][4][5][6][7] It is crucial to

distinguish it from its isomer, isoviolanthrone, which has a different spatial arrangement and

CAS number (128-64-3).[1][8][9]

Table 1: Chemical Identifiers for Dibenzanthrone
(Violanthrone)
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Identifier Value Source

CAS Number 116-71-2 [1][3][4][7]

Preferred IUPAC Name

Anthra[10,1,2-

cde]benzo[rst]pentaphene-

5,10-dione

[1]

Other Names
Violanthrone, Tinon Dark Blue

BOA, Ahcovat Dark Blue BO
[1]

Molecular Formula C₃₄H₁₆O₂ [1][3][4]

Molecular Weight 456.49 g/mol [3]

InChI

InChI=1S/C34H16O2/c35-33-

25-7-3-1-5-17(25)19-9-11-21-

22-12-10-20-18-6-2-4-8-

26(18)34(36)28-16-14-

24(30(22)32(20)28)23-13-15-

27(33)31(19)29(21)23/h1-16H

[1][3]

InChIKey
YKSGNOMLAIJTLT-

UHFFFAOYSA-N
[1][3]

Canonical SMILES

C1=CC=C2C(=C1)C3=C4C(=

CC=C5C4=C(C=C3)C6=C7C5

=CC=C8C7=C(C=C6)C9=CC=

CC=C9C8=O)C2=O

[1][3]

EC Number 204-152-0 [1][4]

PubChem CID 8317 [1]

Part 2: Synthesis and Chemical Properties
Synthesis of Dibenzanthrone
The primary industrial synthesis of dibenzanthrone involves the potash fusion of

benzanthrone.[2][6] This process, however, can lead to the formation of byproducts such as

isoviolanthrone and 4-hydroxybenzanthrone.[2][6] For higher purity, a two-step process is often
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employed, starting with the coupling of two benzanthrone molecules to form 4,4'-

bibenzanthronyl, followed by an alkaline or acid-catalyzed ring closure.[2][6][10]

Experimental Protocol: High-Purity Synthesis of Dibenzanthrone

Objective: To synthesize high-purity violanthrone from 4,4'-bibenzanthronyl.

Materials:

4,4'-bibenzanthronyl

Sulfuric acid (concentrated)

Manganese dioxide (or other oxidizing agent)

Sodium hydrogen sulfite

Appropriate solvents for purification (e.g., high-boiling point solvents like naphthalene)[2][6]

Methodology:

Ring Closure: In a suitable reaction vessel, dissolve 4,4'-bibenzanthronyl in concentrated

sulfuric acid.

Oxidation: Gradually add an oxidizing agent, such as manganese dioxide, to the solution

while maintaining a controlled temperature. This facilitates the oxidative cyclization to form

the violanthrone structure.[2][6][10]

Quenching and Precipitation: Carefully pour the reaction mixture into a large volume of water

to precipitate the crude violanthrone.

Purification: The crude product can be purified by washing with water and then treating with

a reducing agent like sodium hydrogen sulfite to remove any over-oxidized quinone

byproducts.[2][6][10]

Recrystallization: Further purification can be achieved by recrystallization from a high-boiling

point solvent.
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Chemical and Physical Properties
Dibenzanthrone is a dark blue to black solid with a high melting point and low solubility in

water and common organic solvents.[1][2][5] Its planarity and extensive π-conjugation

contribute to its strong intermolecular interactions and thermal stability.

Table 2: Physical and Chemical Properties of
Dibenzanthrone

Property Value Source

Appearance
Dark blue to black

solid/powder
[1][2][4][5]

Melting Point 492 °C (decomposes) [1]

Density 1.53 g/cm³ [1]

Solubility Insoluble in water [2]

Purity
Typically >98% for commercial

grades
[3][5]

Part 3: Applications and Relevance in Research
Dibenzanthrone's primary application is as a vat dye, where its insoluble form is reduced to a

soluble leuco form for application to textiles, and then re-oxidized to the insoluble pigment.[1] It

also serves as a crucial intermediate in the synthesis of other advanced dyes.[2][6] For

instance, the alkylation of the 16,17-dihydroxyviolanthrone derivative leads to the production of

highly sought-after navy-blue to brilliant-green vat dyes, such as Indanthren Brilliant Green B.

[2][6][10]

In the realm of materials science, the rigid, electron-rich structure of dibenzanthrone makes it

an interesting candidate for research into organic electronics and charge-transporting

materials.

Part 4: Visualization of Synthesis Pathway
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The following diagram illustrates the synthetic route from benzanthrone to dibenzanthrone and

its subsequent derivatization to Caledon Jade Green.

Benzanthrone 4,4'-BibenzanthronylCoupling Dibenzanthrone
(Violanthrone)

Alkaline/Acid
Ring Closure 16,17-ViolanthronequinoneOxidation (H₂SO₄, MnO₂) 16,17-DihydroxyviolanthroneReduction (NaHSO₃) Caledon Jade Green

(Dimethyl Ether Derivative)
Alkylation

Click to download full resolution via product page

Caption: Synthesis pathway of Dibenzanthrone and a key derivative.

Conclusion
Dibenzanthrone (violanthrone) is a foundational molecule in the field of organic colorants with

a well-established chemical identity and synthetic methodology. Its robust structure and rich

chemistry continue to make it a valuable platform for the development of new materials and

functional dyes. This guide provides the essential technical information for researchers and

professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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